
Application Note: Sulfamazone as an Analytical
Standard for Chromatographic Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfamazone

Cat. No.: B1207100 Get Quote

Introduction
Sulfamazone is a sulfonamide antibiotic with antipyretic properties.[1][2] As with other

sulfonamides, its detection and quantification in various matrices are crucial for pharmaceutical

quality control, drug development, and clinical monitoring. This document provides detailed

protocols for the use of Sulfamazone as an analytical standard in High-Performance Liquid

Chromatography (HPLC) coupled with UV detection and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). These methods are designed for researchers, scientists, and drug

development professionals requiring accurate and precise quantification of Sulfamazone.

Physicochemical Properties of Sulfamazone
A comprehensive understanding of the physicochemical properties of Sulfamazone is essential

for method development.
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Property Value Source

Molecular Formula C₂₃H₂₄N₆O₇S₂ [3]

Molecular Weight 560.6 g/mol [1][3]

CAS Number 65761-24-2 [3][4]

Appearance
White to off-white crystalline

powder
N/A

Solubility

Soluble in acetonitrile,

methanol, and

dimethylformamide. Sparingly

soluble in water.

N/A

Protocol 1: Quantitative Analysis of Sulfamazone by
Reverse-Phase HPLC with UV Detection
This protocol outlines a method for the quantification of Sulfamazone in a bulk drug substance

or a simple formulation matrix.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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